Cas no 2171941-84-5 (2-{N-ethyl-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}acetic acid)

• Product Name: 2-{N-ethyl-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}acetic acid
• CAS No: 2171941-84-5
• MF: C₂₅H₂₃N₃O₅
• MW: 445.467226266861
• CID: 5829353
• PubChem ID: 165547827
• Update Time: 2025-05-24

2-{N-ethyl-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{N-ethyl-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}acetic acid
• 2171941-84-5
• 2-{N-ethyl-1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]formamido}acetic acid
• EN300-1490636

• Inchi： 1S/C25H23N3O5/c1-2-28(14-23(29)30)24(31)22-12-11-16(13-26-22)27-25(32)33-15-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-13,21H,2,14-15H2,1H3,(H,27,32)(H,29,30)
• InChI Key： WSOBMPZEQRTNNY-UHFFFAOYSA-N
• SMILES： O(C(NC1=CN=C(C=C1)C(N(CC(=O)O)CC)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 445.16377084g/mol
• Monoisotopic Mass: 445.16377084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 694
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 109Ų

Additional information on 2-{N-ethyl-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}acetic acid

Research Briefing on 2-{N-ethyl-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}acetic acid (CAS: 2171941-84-5)

The compound 2-{N-ethyl-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}acetic acid (CAS: 2171941-84-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in peptide synthesis and drug development. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the pyridine-2-ylformamido moiety makes it particularly valuable for applications in solid-phase peptide synthesis (SPPS) and the development of novel therapeutic agents.

Recent studies have focused on the synthesis and optimization of this compound to enhance its efficiency and yield in peptide coupling reactions. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-{N-ethyl-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}acetic acid exhibits superior reactivity and stability compared to traditional Fmoc-protected amino acids, particularly in the synthesis of complex peptide sequences. The study highlighted its potential in the production of peptide-based drugs, such as those targeting G-protein-coupled receptors (GPCRs) and enzyme inhibitors.

In addition to its synthetic utility, this compound has been investigated for its role in the development of prodrugs and targeted drug delivery systems. A 2024 preprint article on bioRxiv reported that derivatives of 2-{N-ethyl-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}acetic acid could be conjugated with anticancer agents to improve their solubility and bioavailability. The researchers utilized advanced computational modeling and in vitro assays to validate the enhanced pharmacokinetic properties of these conjugates, suggesting a promising avenue for future cancer therapeutics.

Furthermore, the compound's mechanism of action and metabolic pathways have been elucidated through recent pharmacokinetic studies. A collaborative research effort between academic and industrial laboratories, published in ACS Chemical Biology in early 2024, revealed that the ethyl and pyridine moieties play a crucial role in the compound's stability under physiological conditions. These findings are instrumental in optimizing the design of next-generation peptide-based pharmaceuticals.

Despite these advancements, challenges remain in the large-scale production and purification of 2-{N-ethyl-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}acetic acid. A recent industry report by a leading chemical supplier identified scalability and cost-effectiveness as key barriers to its widespread adoption. However, ongoing research into alternative synthetic routes and green chemistry approaches aims to address these limitations.

In conclusion, 2-{N-ethyl-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}acetic acid (CAS: 2171941-84-5) represents a versatile and promising compound in the realm of chemical biology and drug development. Its applications span from peptide synthesis to targeted drug delivery, with recent studies underscoring its potential to revolutionize therapeutic strategies. Future research should focus on overcoming production challenges and exploring its efficacy in preclinical models to fully realize its therapeutic potential.